Cas no 864753-93-5 (7-(2-methoxyphenyl)amino-3-phenyl-4H-chromen-4-one)

• Product Name: 7-(2-methoxyphenyl)amino-3-phenyl-4H-chromen-4-one
• CAS No: 864753-93-5
• MF: C₂₂H₁₇NO₃
• MW: 343.375285863876
• CID: 5422310
• Update Time: 2025-06-11

7-(2-methoxyphenyl)amino-3-phenyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(2-methoxyanilino)-3-phenylchromen-4-one
• 7-(2-methoxyphenyl)amino-3-phenyl-4H-chromen-4-one

• Inchi： 1S/C22H17NO3/c1-25-20-10-6-5-9-19(20)23-16-11-12-17-21(13-16)26-14-18(22(17)24)15-7-3-2-4-8-15/h2-14,23H,1H3
• InChI Key： FXKBDGIMFITRAQ-UHFFFAOYSA-N
• SMILES： C1OC2=CC(NC3=CC=CC=C3OC)=CC=C2C(=O)C=1C1=CC=CC=C1

Additional information on 7-(2-methoxyphenyl)amino-3-phenyl-4H-chromen-4-one

Professional Introduction to 7-(2-methoxyphenyl)amino-3-phenyl-4H-chromen-4-one (CAS No. 864753-93-5)

7-(2-methoxyphenyl)amino-3-phenyl-4H-chromen-4-one, a compound with the CAS number 864753-93-5, represents a significant area of interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic molecule, featuring a chromenone core, has garnered attention due to its structural complexity and potential biological activities. The chromenone scaffold is well-known for its versatility in medicinal chemistry, often serving as a key structural motif in various therapeutic agents.

The compound's structure consists of a benzopyranone ring system, which is further substituted with amino and phenyl groups. Specifically, the presence of a 2-methoxyphenyl amino group at the 7-position and a phenyl group at the 3-position contributes to its unique chemical properties. These substituents not only influence the molecule's electronic distribution but also play a crucial role in modulating its interactions with biological targets.

In recent years, there has been a growing interest in chromenone derivatives due to their demonstrated pharmacological properties. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The structural features of 7-(2-methoxyphenyl)amino-3-phenyl-4H-chromen-4-one make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, preliminary studies have suggested that it may interact with enzymes such as kinases and phosphodiesterases, which are often implicated in cancer progression. Additionally, its ability to modulate inflammatory pathways makes it an attractive candidate for therapeutic applications in conditions like rheumatoid arthritis and other inflammatory disorders.

The synthesis of 7-(2-methoxyphenyl)amino-3-phenyl-4H-chromen-4-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The chromenone core can be synthesized through condensation reactions, followed by functional group transformations to introduce the desired substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

The pharmacokinetic properties of this compound are also of great interest. Its solubility, stability, and metabolic profile determine its bioavailability and efficacy upon administration. Computational modeling techniques have been utilized to predict these properties, aiding in the design of more effective derivatives. Additionally, in vitro and in vivo studies are conducted to evaluate its pharmacological activity and safety profile.

Recent research has highlighted the importance of chromenone derivatives in drug discovery. For example, studies have demonstrated that modifications at the 3-position can significantly enhance binding affinity to target proteins. This has led to the development of novel analogs with improved pharmacological profiles. The work by several research groups has provided valuable insights into the structural requirements for optimal biological activity.

The potential therapeutic applications of 7-(2-methoxyphenyl)amino-3-phenyl-4H-chromen-4-one extend beyond cancer and inflammation. Emerging evidence suggests that it may also have neuroprotective properties, making it relevant for neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its antioxidant activity could be beneficial in preventing oxidative stress-related disorders.

The development of this compound into a clinical candidate involves rigorous testing to ensure its safety and efficacy. Preclinical studies are conducted to evaluate its toxicity profile and pharmacokinetic parameters before human trials can begin. These studies provide critical data for regulatory agencies to assess whether the compound is suitable for further development.

The role of computational chemistry in understanding the behavior of 7-(2-methoxyphenyl)amino-3-phenyl-4H-chromen-4-one cannot be overstated. Molecular modeling techniques help predict how the molecule will interact with biological targets at the atomic level. This information is invaluable for designing more effective derivatives with improved therapeutic profiles.

In conclusion, 7-(2-methoxyphenyl)amino-3-phenyl-4H-chromen-4-one (CAS No. 864753-93-5) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in the discovery and development of new therapies.